Cas no 59576-26-0 (1-(4-methylpyridin-2-yl)ethan-1-one)

• Product Name: 1-(4-methylpyridin-2-yl)ethan-1-one
• CAS No: 59576-26-0
• MF: C₈H₉NO
• MW: 135.163161993027
• MDL: MFCD01863638
• CID: 57446
• PubChem ID: 564760
• Update Time: 2025-05-24

1-(4-methylpyridin-2-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-Methylpyridin-2-yl)ethanone
• 2-Acetyl-4-methylpyridine
• 4-methyl-2-acetylpyridine
• 2-Acetyl-4-picoline
• 1-(4-methylpyridin-2-yl)ethan-1-one
• Methyl 4-methyl-2-pyridyl ketone, 8CI
• EN300-204974
• A832370
• DTXSID20340450
• AKOS005256840
• 1-(4-methylpyridin-2-yl)-ethanone
• AB10395
• TS-01740
• NS00113862
• 1-(4-Methyl-2-pyridinyl)ethanone #
• A1-00324
• 1-(4-methyl-2-pyridyl)ethanone
• 1-(4-Methyl-pyridin-2-yl)-ethanone
• 1-(4-Methyl-pyridin-2-yl)ethanone
• 64ZM3S6M7P
• 1-(4-methyl-2-pyridyl)-1-ethanone
• InChI=1/C8H9NO/c1-6-3-4-9-8(5-6)7(2)10/h3-5H,1-2H
• SY005272
• FT-0650647
• 2-Acetyl-4-methyl pyridine
• CHEBI:179150
• 1-(4-Methyl-2-pyridinyl)ethanone
• SCHEMBL397492
• MFCD01863638
• AC-5129
• 2-Acetyl-4-methylpyridine, 98%
• AB1018
• CS-W013352
• 1-(4-Methyl-2-pyridinyl)ethanone, 9CI
• AM20080558
• 59576-26-0
• Ethanone, 1-(4-methyl-2-pyridinyl)-
• doi:10.14272/HRVQMQWVGKYDCF-UHFFFAOYSA-N.1
• A2338
• BBL101081
• DB-005051
• STL554875

• MDL： MFCD01863638
• Inchi： 1S/C8H9NO/c1-6-3-4-9-8(5-6)7(2)10/h3-5H,1-2H3
• InChI Key： HRVQMQWVGKYDCF-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=C(C)C=CN=1

Computed Properties

• Exact Mass: 135.06800
• Monoisotopic Mass: 135.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.2
• Topological Polar Surface Area: 30Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.0360
• Melting Point: 30-34 °C (lit.)
• Boiling Point: 227.1℃ at 760 mmHg
• Flash Point: Fahrenheit: 203 ° f
  Celsius: 95 ° c
  
• Refractive Index: 1.512
• PSA: 29.96000
• LogP: 1.59260

1-(4-methylpyridin-2-yl)ethan-1-one Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Storage Condition：0-10°C
• Risk Phrases：R36/37/38
• Safety Term：S26;S36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(4-methylpyridin-2-yl)ethan-1-one

Recent Advances in the Study of 1-(4-methylpyridin-2-yl)ethan-1-one (CAS: 59576-26-0) in Chemical Biology and Pharmaceutical Research

1-(4-methylpyridin-2-yl)ethan-1-one (CAS: 59576-26-0) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive molecules and its role in modulating various biological pathways. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its chemical properties, synthetic applications, and therapeutic potential.

In a recent study published in the Journal of Medicinal Chemistry, researchers explored the use of 1-(4-methylpyridin-2-yl)ethan-1-one as a precursor in the synthesis of novel kinase inhibitors. The study demonstrated that this compound could be efficiently modified to yield derivatives with high selectivity for specific kinase targets, offering promising avenues for the development of targeted cancer therapies. The researchers employed a combination of computational modeling and experimental validation to optimize the compound's structure for enhanced binding affinity and reduced off-target effects.

Another significant advancement was reported in the field of neurodegenerative diseases. A team of researchers from the University of Cambridge investigated the neuroprotective effects of 1-(4-methylpyridin-2-yl)ethan-1-one derivatives in models of Alzheimer's disease. Their findings, published in ACS Chemical Neuroscience, revealed that certain derivatives of this compound could effectively inhibit the aggregation of amyloid-beta peptides, a hallmark of Alzheimer's pathology. The study also identified the compound's ability to cross the blood-brain barrier, a critical factor for its potential use as a therapeutic agent.

From a synthetic chemistry perspective, recent work has focused on improving the scalability and efficiency of producing 1-(4-methylpyridin-2-yl)ethan-1-one. A study in Organic Process Research & Development detailed a novel catalytic method for its synthesis, which significantly reduced the use of hazardous reagents and improved overall yield. This advancement is particularly relevant for industrial-scale production, where cost-effectiveness and environmental considerations are paramount.

In addition to its therapeutic applications, 1-(4-methylpyridin-2-yl)ethan-1-one has also been investigated for its role in chemical biology tools. A recent publication in Chemical Communications described its use as a photoaffinity labeling probe, enabling researchers to study protein-ligand interactions in live cells. This application underscores the compound's versatility and its potential to contribute to fundamental biological research.

In conclusion, the latest research on 1-(4-methylpyridin-2-yl)ethan-1-one (CAS: 59576-26-0) highlights its multifaceted role in chemical biology and pharmaceutical development. From its use as a synthetic intermediate to its potential therapeutic applications, this compound continues to be a valuable asset in the quest for novel bioactive molecules. Future studies are expected to further explore its mechanisms of action and expand its applications in drug discovery and beyond.